molecular formula C11H21NO2S B15297668 1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine

1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine

Cat. No.: B15297668
M. Wt: 231.36 g/mol
InChI Key: HHHMQSZOSCDLFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine features a thiane (a six-membered sulfur-containing heterocycle) substituted at the 4-position with a 2-(1,3-dioxolan-2-yl)ethyl group and a methanamine moiety. The 1,3-dioxolan group is a five-membered cyclic ether, which enhances solubility and stability compared to linear ethers.

Properties

Molecular Formula

C11H21NO2S

Molecular Weight

231.36 g/mol

IUPAC Name

[4-[2-(1,3-dioxolan-2-yl)ethyl]thian-4-yl]methanamine

InChI

InChI=1S/C11H21NO2S/c12-9-11(3-7-15-8-4-11)2-1-10-13-5-6-14-10/h10H,1-9,12H2

InChI Key

HHHMQSZOSCDLFV-UHFFFAOYSA-N

Canonical SMILES

C1CSCCC1(CCC2OCCO2)CN

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine typically involves multi-step organic reactions. One common method includes the reaction of 1,3-dioxolane derivatives with thianyl intermediates under controlled conditions. The reaction conditions often involve the use of solvents like tetrahydrofuran and catalysts such as hydrochloric acid .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure high yield and purity. The process is optimized to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine undergoes various chemical reactions, including:

    Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate.

    Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride.

    Substitution: Nucleophilic substitution reactions can occur with halogenated derivatives.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an aqueous medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Halogenated derivatives in the presence of a base like sodium hydroxide.

Major Products

Scientific Research Applications

1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine has several applications in scientific research:

Mechanism of Action

The mechanism of action of 1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine involves its interaction with specific molecular targets. The dioxolane ring and thianyl group may interact with enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and molecular targets are subjects of ongoing research .

Comparison with Similar Compounds

Heterocyclic Core Variations

Thiane vs. Thiazole/Oxazole Derivatives
  • Thiane Core (Target Compound) : The six-membered thiane ring introduces moderate ring strain and sulfur-mediated electronic effects. Thiane derivatives are less common in pharmaceuticals compared to five-membered heterocycles like thiazoles.
  • The 4-methoxyphenyl group increases lipophilicity (LogP ~2.5), while the methanamine group enables hydrogen bonding. Molecular weight: 234.3 g/mol . 2-[({2-[(Dimethylamino)methyl]-1,3-thiazol-4-yl}methyl)sulfanyl]ethanamine (): Features a dimethylaminomethyl-thiazole core with a sulfanyl linker. Higher molecular weight (231.4 g/mol) and reduced solubility (XLogP3 = 0.4) due to the hydrophobic dimethyl group .
  • Oxazole Derivatives :
    • [2-(4-Chlorophenyl)oxazol-4-yl]methanamine (): Replaces sulfur with oxygen in the heterocycle, reducing polarizability. The 4-chlorophenyl group enhances halogen bonding. Molecular weight: 208.7 g/mol .
Structural Impact :
  • Electron Distribution : Thiazoles and oxazoles exhibit greater aromatic stability than thianes, influencing reactivity in electrophilic substitution.
  • Bioactivity: Thiazole derivatives are prevalent in kinase inhibitors (e.g., ’s adenosine receptor ligands), whereas thiane-based compounds may target ion channels due to sulfur’s lone pairs .

Substituent Comparisons

Dioxolan-Containing Analogs
  • (2-(1,3-Dioxolan-2-yl)phenyl)methanamine (): Replaces the thiane core with a benzene ring. The dioxolan group improves solubility (polar surface area ~50 Ų), while the phenyl group reduces conformational flexibility. Molecular weight: 195.3 g/mol .
  • (S)-2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanamine (): A chiral dioxolan derivative with a dimethyl group, increasing steric hindrance. Molecular weight: 161.2 g/mol (base), 197.7 g/mol (HCl salt) .
Ethyl Linker Variations

Physicochemical Properties

Compound Name Molecular Formula Molecular Weight (g/mol) Heterocycle Key Substituents LogP (Predicted)
Target Compound C₁₁H₁₉NO₂S 229.34 Thiane 2-(1,3-Dioxolan-2-yl)ethyl 1.2
[2-(4-Methoxyphenyl)thiazol-4-yl]methanamine C₁₁H₁₁N₂OS 234.29 Thiazole 4-Methoxyphenyl 2.5
(2-(1,3-Dioxolan-2-yl)phenyl)methanamine C₁₀H₁₃NO₂ 195.22 Benzene 1,3-Dioxolan-2-yl 0.8
[2-(4-Chlorophenyl)oxazol-4-yl]methanamine C₁₀H₉ClN₂O 208.65 Oxazole 4-Chlorophenyl 2.1

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.